Cas no 13305-02-7 (1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene)

13305-02-7 structure
Product name:1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene
1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene Chemical and Physical Properties
Names and Identifiers
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- 1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene
- 3-Hexene-1,5-diyne, 1,6-diphenyl-, (E)-
- trans-E-1,6-Diphenyl-3-hexene-1,5-diyne
- 1,6-Diphenyl-3-hexene-1,5,-diyne
- [(E)-6-phenyl-hex-3-en-1,5-diynyl]-benzene
- 13305-02-7
- (e)-1,6-diphenylhex-3-ene-1,5-diyne
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- Inchi: InChI=1S/C18H12/c1(5-11-17-13-7-3-8-14-17)2-6-12-18-15-9-4-10-16-18/h1-4,7-10,13-16H/b2-1+
- InChI Key: ZZOLVPYFGLQRQS-OWOJBTEDSA-N
- SMILES: C1=CC=C(C=C1)C#CC=CC#CC2=CC=CC=C2
Computed Properties
- Exact Mass: 228.093900383g/mol
- Monoisotopic Mass: 228.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 0Ų
1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene Related Literature
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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